Cas no 2094325-49-0 (N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine)

• Product Name: N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine
• CAS No: 2094325-49-0
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 5977863
• PubChem ID: 126824320
• Update Time: 2025-11-04

N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• Z2677914613
• AKOS033975142
• N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine
• EN300-6695635
• 2094325-49-0
• N-prop-2-ynyl-N-(2-pyridin-4-ylethyl)thietan-3-amine

• Inchi： 1S/C13H16N2S/c1-2-8-15(13-10-16-11-13)9-5-12-3-6-14-7-4-12/h1,3-4,6-7,13H,5,8-11H2
• InChI Key： RXWVIIUEBSOGFY-UHFFFAOYSA-N
• SMILES： S1CC(C1)N(CC#C)CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.4Ų

Additional information on N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine

Comprehensive Overview of N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine (CAS No. 2094325-49-0)

The compound N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine (CAS No. 2094325-49-0) is a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This thietane-based derivative features a pyridine ring and a propargyl group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a pharmacophore in drug discovery, especially in targeting neurological and inflammatory pathways.

One of the key reasons for the growing interest in N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine is its potential as a small-molecule modulator. With the rise of precision medicine and targeted therapy, compounds like this are being explored for their ability to interact with specific biological targets. The presence of both a pyridinyl and a thietane moiety suggests possible interactions with enzymes or receptors involved in cellular signaling. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the bioactivity of novel compounds.

From a synthetic chemistry perspective, the propargyl group in N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine offers opportunities for click chemistry applications. Click chemistry, a popular topic in green chemistry and bioconjugation, relies on high-yielding reactions with minimal byproducts. The alkyne functionality in this compound can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in labeling biomolecules and designing drug delivery systems.

Another area of interest is the compound's potential role in neuropharmacology. The pyridine ring is a common feature in many central nervous system (CNS) drugs, and the thietane ring could influence lipophilicity and blood-brain barrier penetration. Given the increasing prevalence of neurodegenerative diseases and mental health disorders, researchers are actively searching for new neuroprotective agents and cognitive enhancers. While N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine is still under investigation, its structural features make it a promising candidate for further study.

In addition to its biological applications, N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine may have uses in material science. The combination of a heterocyclic system and an alkyne group could be leveraged to design functional polymers or metal-organic frameworks (MOFs). These materials are highly sought after for applications in sensors, catalysis, and energy storage, which are hot topics in sustainable technology.

Safety and toxicity profiling of N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine are critical areas of ongoing research. As with any novel compound, understanding its ADME properties (absorption, distribution, metabolism, and excretion) is essential for potential therapeutic use. Advances in in silico modeling and high-throughput screening have accelerated this process, allowing researchers to predict and mitigate potential risks early in development.

The synthesis of N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine typically involves multi-step organic reactions, including amine alkylation and heterocyclic ring formation. Optimizing these processes for scalability and cost-efficiency is a focus for industrial applications. With the pharmaceutical industry's shift toward continuous manufacturing and flow chemistry, such compounds could benefit from these innovative production techniques.

In summary, N-(prop-2-yn-1-yl)-N-[2-(pyridin-4-yl)ethyl]thietan-3-amine (CAS No. 2094325-49-0) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and functional groups open doors to diverse applications, from drug development to advanced materials. As research progresses, this compound may emerge as a key player in addressing some of the most pressing challenges in healthcare and technology.